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Compound of Interest

Ethyl 4-(2-
Compound Name:
chloroacetamido)benzoate

cat. No.: B1267736

CAS Number: 26226-72-2

This technical guide provides a comprehensive overview of Ethyl 4-(2-
chloroacetamido)benzoate, a chemical compound with applications in synthetic chemistry
and potential pharmacological relevance. The information is tailored for researchers, scientists,
and professionals in drug development, presenting key data, experimental protocols, and
mechanistic insights.

Chemical and Physical Properties

Ethyl 4-(2-chloroacetamido)benzoate is a white solid organic compound. Its fundamental
properties are summarized in the table below, compiled from various chemical databases and
supplier information.
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Property Value Reference
Molecular Formula C11H12CINO3 [1112]
Molecular Weight 241.67 g/mol [1][2]

CAS Number 26226-72-2 [11[2]
Melting Point 110-114 °C [1]
Appearance White solid [3]

) =>97% or 98% (typical
Purity _ [2]
commercial grades)

Storage Temperature Room temperature [2]

Synthesis and Experimental Protocols

Ethyl 4-(2-chloroacetamido)benzoate is synthesized through a two-step process starting
from 4-aminobenzoic acid. The initial step involves the chloroacetylation of the amino group,
followed by Fischer esterification of the carboxylic acid group.

Logical Workflow for Synthesis

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6485618.htm
https://www.calpaclab.com/ethyl-4-2-chloroacetamido-benzoate-min-97-1-gram/ala-e341713-1g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6485618.htm
https://www.calpaclab.com/ethyl-4-2-chloroacetamido-benzoate-min-97-1-gram/ala-e341713-1g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6485618.htm
https://www.calpaclab.com/ethyl-4-2-chloroacetamido-benzoate-min-97-1-gram/ala-e341713-1g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6485618.htm
https://www.researchgate.net/publication/313466101_4-2-Chloroacetamido_Benzoic_Acid_Derivatives_as_Local_Anesthetic_AgentsDesign_Synthesis_and_Characterization
https://www.calpaclab.com/ethyl-4-2-chloroacetamido-benzoate-min-97-1-gram/ala-e341713-1g
https://www.calpaclab.com/ethyl-4-2-chloroacetamido-benzoate-min-97-1-gram/ala-e341713-1g
https://www.benchchem.com/product/b1267736?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Step 1: Chloroacetylation

Chloroacetyl Chloride

4-(2-chloroacetamido)benzoic acid

4-Aminobenzoic Acid

Dry HCI or H2S04, Reflux

Step 2: Fisw
@ P Ethyl 4-(2-chloroacetamido)benzoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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